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Compound of Interest

Compound Name: Glyco-obeticholic acid-d5

Cat. No.: B12408566

Essential Safety and Handling of Glyco-
obeticholic acid-d5

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of novel compounds like Glyco-obeticholic acid-d5 is paramount. While a specific
Safety Data Sheet (SDS) for Glyco-obeticholic acid-d5 is not readily available, information on
its non-deuterated form, Glyco-obeticholic acid, and the parent compound, Obeticholic acid,
provides a foundation for safe handling protocols. Glyco-obeticholic acid-d5 is the deuterium-
labeled version of Glyco-obeticholic acid, an active metabolite of Obeticholic acid, which is a
farnesoid X receptor (FXR) agonist.[1] This guide outlines the essential personal protective
equipment (PPE), handling procedures, and disposal plans to minimize risk and ensure a safe
laboratory environment.

It is important to note that while the available SDS for the non-deuterated Glyco-obeticholic
acid does not classify the substance as hazardous, the parent drug, Obeticholic acid, has been
associated with a risk of severe liver injury with incorrect dosing.[2] Therefore, a cautious
approach to handling is recommended.

Personal Protective Equipment (PPE)

A risk-based approach should be taken when selecting PPE. The following table summarizes
the recommended PPE for handling Glyco-obeticholic acid-d5.
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Equipment Specification Purpose

Chemical safety goggles or a To protect eyes from splashes.

Eye Protection )
face shield [3]

i Compatible chemical-resistant )
Hand Protection o To prevent skin contact.[3]
gloves (e.g., nitrile)

To protect skin and clothing.[3]
[4]

Body Protection Laboratory coat

Not generally required for

small quantities handled with To prevent inhalation,
Respiratory Protection adequate ventilation. Use a especially if the compound is
NIOSH-approved respirator if in powder form.

generating dust or aerosols.

Operational Plan: Step-by-Step Handling
Procedures

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form or preparing solutions.

e Ensure easy access to an eyewash station and safety shower.

o Before starting, review the available safety information for Glyco-obeticholic acid and
Obeticholic acid.[5]

2. Handling the Compound:
e For Solid Form:
o Avoid creating dust. If possible, handle in a glove box or use a powder-handling enclosure.

o Use appropriate tools (e.g., spatulas) to handle the solid.
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e For Solutions:

o Since deuterated compounds can be sensitive to hydrogen-deuterium exchange with
moisture, handle under a dry, inert atmosphere (e.g., nitrogen or argon) when possible.[6]

o Use tightly sealed containers for storage to prevent moisture absorption.[6]
o Avoid contact with protic solvents (e.g., water, methanol) unless they are deuterated.[6]
3. First Aid Measures:

 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek medical attention.[3]

 In case of skin contact: Remove contaminated clothing and wash the affected area with soap
and water.[3]

e If inhaled: Move the individual to fresh air. If breathing is difficult, seek medical attention.[3]

 If ingested: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.[3]

Disposal Plan

All waste containing Glyco-obeticholic acid-d5 should be treated as hazardous chemical
waste.

1. Waste Segregation and Collection:

e Collect all solid waste (e.g., contaminated gloves, weighing paper) and solutions in a
designated, properly labeled, and sealed hazardous waste container.

e The container should be clearly labeled with "Hazardous Waste" and the full chemical name:
"Glyco-obeticholic acid-d5".

2. Storage:
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Store the waste container in a designated and secure area, away from incompatible

materials.

3. Disposal:

Dispose of the waste through your institution's environmental health and safety (EHS) office
or a licensed hazardous waste disposal company.

Do not dispose of Glyco-obeticholic acid-d5 down the drain or in the regular trash.[3]

Experimental Workflow

The following diagram illustrates the key steps for the safe handling of Glyco-obeticholic acid-
d5 in a laboratory setting.
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Workflow for Handling Glyco-obeticholic acid-d5
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Caption: A logical workflow for the safe handling of Glyco-obeticholic acid-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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